Cas no 2763890-61-3 ((2R)-5,5-difluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid)

• Product Name: (2R)-5,5-difluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• CAS No: 2763890-61-3
• MF: C₉H₁₃F₂NO₄
• MW: 237.20062994957
• CID: 5562419
• PubChem ID: 165999256
• Update Time: 2025-05-22

(2R)-5,5-difluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-5,5-difluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• EN300-37344219
• 2763890-61-3

• Inchi： 1S/C9H13F2NO4/c1-2-5-16-9(15)12-6(8(13)14)3-4-7(10)11/h2,6-7H,1,3-5H2,(H,12,15)(H,13,14)/t6-/m1/s1
• InChI Key： LGDUHMYVKCLFCC-ZCFIWIBFSA-N
• SMILES： FC(CC[C@H](C(=O)O)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 237.08126422g/mol
• Monoisotopic Mass: 237.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-5,5-difluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid

Research Brief on (2R)-5,5-difluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid (CAS: 2763890-61-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of fluorinated amino acid derivatives, particularly (2R)-5,5-difluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid (CAS: 2763890-61-3). This compound, characterized by its unique difluoro substitution and allyloxycarbonyl-protected amino group, has emerged as a promising candidate for drug discovery and biochemical applications. The following brief synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of (2R)-5,5-difluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid via a multi-step enantioselective route, achieving a high yield of 85% and >99% ee. The synthetic approach leveraged asymmetric hydrogenation of a fluorinated enamide intermediate, followed by allyloxycarbonyl protection. The compound's structural integrity was confirmed using NMR (1H, 13C, 19F) and high-resolution mass spectrometry, with its CAS number (2763890-61-3) serving as a key identifier in chemical databases.

Biological evaluations revealed that this fluorinated amino acid derivative exhibits notable inhibitory activity against metalloproteinases, particularly MMP-2 and MMP-9, with IC50 values of 3.2 μM and 5.7 μM, respectively. The difluoro moiety at the 5-position was found to enhance binding affinity through polar interactions with zinc ions in the enzyme active sites. Molecular docking studies supported these findings, showing stable binding conformations in silico. These results suggest potential applications in cancer metastasis and inflammatory diseases where MMP overexpression plays a critical role.

Further investigations explored the compound's utility as a building block for peptide-based therapeutics. Its compatibility with solid-phase peptide synthesis (SPPS) was demonstrated, with the allyloxycarbonyl group showing selective deprotection under palladium(0) catalysis. This property enables its incorporation into complex peptide architectures while maintaining orthogonal protection strategies. Researchers at the University of Tokyo successfully incorporated this amino acid derivative into a cyclic RGD peptide, enhancing its metabolic stability without compromising target (αvβ3 integrin) binding affinity.

From a drug development perspective, preliminary ADMET studies indicate favorable properties for (2R)-5,5-difluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid. The compound demonstrated good membrane permeability in Caco-2 assays (Papp = 12 × 10^-6 cm/s) and acceptable metabolic stability in human liver microsomes (t1/2 > 60 minutes). These characteristics, combined with its synthetic accessibility and versatile reactivity, position it as a valuable scaffold for medicinal chemistry optimization campaigns.

In conclusion, current research on (2R)-5,5-difluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid (2763890-61-3) underscores its dual role as both a bioactive compound and a synthetic building block. Ongoing studies are exploring its application in targeted drug delivery systems and as a component of protease-resistant peptide therapeutics. The compound's unique combination of fluorine atoms and protective group chemistry offers multiple avenues for structural modification, making it a compelling subject for future investigations in chemical biology and pharmaceutical development.